Cas no 2648861-36-1 (rac-tert-butyl (1R,6R)-2,5-diazabicyclo4.2.0octane-2-carboxylate)

• Product Name: rac-tert-butyl (1R,6R)-2,5-diazabicyclo4.2.0octane-2-carboxylate
• CAS No: 2648861-36-1
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD34168262
• CID: 5214096
• PubChem ID: 155973721
• Update Time: 2025-11-06

rac-tert-butyl (1R,6R)-2,5-diazabicyclo4.2.0octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,6R)-2,5-diazabicyclo[4.2.0]octane-2-carboxylate, trans
• tert-butyl trans-2,5-diazabicyclo[4.2.0]octane-2-carboxylate
• rac-tert-butyl (1R,6R)-2,5-diazabicyclo4.2.0octane-2-carboxylate
• AT30359
• rel-(1R,6R)-tert-Butyl 2,5-diazabicyclo[4.2.0]octane-2-carboxylate
• TERT-BUTYL (1R,6R)-2,5-DIAZABICYCLO[4.2.0]OCTANE-2-CARBOXYLATE
• rac-tert-butyl (1R,6R)-2,5-diazabicyclo[4.2.0]octane-2-carboxylate
• MFCD34168262
• 2865073-18-1
• 2648861-36-1
• PS-19078
• F86129
• EN300-28234076

• MDL： MFCD34168262
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-6-12-8-4-5-9(8)13/h8-9,12H,4-7H2,1-3H3/t8-,9-/m1/s1
• InChI Key： JIIFXMDXOJFVMW-RKDXNWHRSA-N
• SMILES： [C@]12([H])[C@@]([H])(CC1)NCCN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Additional information on rac-tert-butyl (1R,6R)-2,5-diazabicyclo4.2.0octane-2-carboxylate

rac-tert-butyl (1R,6R)-2,5-diazabicyclo[4.2.0]octane-2-carboxylate: A Novel Scaffold for Targeted Drug Development

rac-tert-butyl (1R,6R)-2,5-diazabicyclo[4.2.0]octane-2-carboxylate represents a pivotal compound in the field of medicinal chemistry, with its unique structural features offering promising applications in drug discovery and therapeutic development. This compound, characterized by its 2,5-diazabicyclo[4.2.0]octane-2-carboxylate core and rac-tert-butyl functional group, has garnered significant attention due to its potential as a modular scaffold for designing bioactive molecules. Recent advancements in synthetic methodologies and computational modeling have further enhanced its relevance in modern pharmaceutical research.

The 2,5-diazabicyclo[4.2.0]octane-2-carboxylate framework is a highly versatile platform, enabling the incorporation of diverse functional groups through strategic chemical modifications. This structural adaptability has been leveraged to develop compounds with enhanced pharmacokinetic properties, such as improved solubility and metabolic stability. Notably, the rac-tert-butyl moiety contributes to the compound's stereochemical diversity, which is critical for optimizing drug-target interactions and minimizing off-target effects.

Recent studies have highlighted the potential of rac-tert-butyl (1R,6R)-2,5-diazabicyclo[4.2.0]octane-2-carboxylate as a precursor for synthesizing derivatives with applications in oncology and neurodegenerative disease research. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its utility in designing small-molecule inhibitors targeting the Wnt/β-catenin signaling pathway, a key driver in colorectal cancer progression. The compound's ability to modulate this pathway through its 2,5-diazabicyclo[4.2.0]octane-2-carboxylate scaffold underscores its therapeutic potential.

In the context of drug development, the rac-tert-butyl functional group plays a critical role in controlling the stereochemistry of the final product. This is particularly important for compounds with chiral centers, where enantiomeric purity can significantly impact biological activity and safety profiles. The 1R,6R configuration of the compound ensures optimal interactions with target proteins, enhancing its efficacy while reducing the risk of adverse effects.

Advancements in asymmetric synthesis have further expanded the applications of rac-tert-butyl (1R,6R)-2,5-diazabicyclo[4.2.0]octane-2-carboxylate. Researchers have successfully employed catalytic methods to achieve high enantioselectivity, enabling the production of stereoselective derivatives with improved pharmacological properties. These developments are particularly relevant in the design of drugs for conditions such as Alzheimer's disease, where stereochemistry is a key determinant of therapeutic success.

The 2,5-diazabicyclo[4.2.0]octane-2-carboxylate core also exhibits inherent chemical stability, making it suitable for use in prodrug formulations. This property is advantageous for improving the bioavailability of poorly soluble compounds, a common challenge in pharmaceutical development. By masking active moieties with the rac-tert-butyl group, researchers can achieve controlled release of the therapeutic agent at the target site, minimizing systemic toxicity.

Recent computational studies have further elucidated the molecular mechanisms underlying the biological activity of rac-tert-butyl (1R,6R)-2,5-diazabicyclo[4.2.0]octane-2-carboxylate. Molecular docking simulations have revealed its ability to bind to specific protein targets, such as G-protein-coupled receptors (GPCRs) and ion channels. These interactions are critical for modulating cellular signaling pathways and achieving therapeutic outcomes in various disease models.

Moreover, the compound's structural flexibility allows for the incorporation of functional groups tailored to specific therapeutic applications. For example, the addition of hydrophobic or hydrophilic substituents can fine-tune the compound's solubility and tissue penetration, enabling its use in targeted drug delivery systems. This adaptability has been exploited in the development of compounds for treating inflammatory diseases, where localized drug action is essential.

The synthesis of rac-tert-butyl (1R,6R)-2,5-diazabicyclo[4.2.0]octane-2-carboxylate has also benefited from advances in green chemistry and sustainable methodologies. Modern synthetic routes emphasize the use of environmentally friendly reagents and energy-efficient processes, aligning with the growing demand for eco-conscious pharmaceutical production. These developments are crucial for ensuring the long-term viability of compounds like this one in therapeutic applications.

Looking ahead, the continued exploration of rac-tert-butyl (1R,6R)-2,5-diazabicyclo[4.2.0]octane-2-carboxylate as a scaffold for drug development holds great promise. Its structural versatility, combined with the ability to fine-tune its chemical properties, positions it as a valuable tool for addressing complex biological targets. As research in this area progresses, it is anticipated that this compound will play an increasingly important role in the discovery of novel therapeutics for a wide range of diseases.